Cas no 2229049-20-9 (2-azido-2-(1,2-oxazol-3-yl)ethan-1-ol)

• Product Name: 2-azido-2-(1,2-oxazol-3-yl)ethan-1-ol
• CAS No: 2229049-20-9
• MF: C₅H₆N₄O₂
• MW: 154.12673997879
• CID: 6429830
• PubChem ID: 165881152
• Update Time: 2025-06-08

2-azido-2-(1,2-oxazol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(1,2-oxazol-3-yl)ethan-1-ol
• EN300-1806699
• 2229049-20-9

• Inchi： 1S/C5H6N4O2/c6-9-7-5(3-10)4-1-2-11-8-4/h1-2,5,10H,3H2
• InChI Key： VEHDJAMLDUSLOL-UHFFFAOYSA-N
• SMILES： O1C=CC(C(CO)N=[N+]=[N-])=N1

Computed Properties

• Exact Mass: 154.04907545g/mol
• Monoisotopic Mass: 154.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 60.6Ų

Additional information on 2-azido-2-(1,2-oxazol-3-yl)ethan-1-ol

Professional Introduction to Compound with CAS No. 2229049-20-9 and Product Name: 2-azido-2-(1,2-oxazol-3-yl)ethan-1-ol

2-azido-2-(1,2-oxazol-3-yl)ethan-1-ol, identified by its CAS number 2229049-20-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that incorporate both azido and oxazole functional groups, which are well-known for their versatility in constructing complex molecular architectures. The presence of these functional groups makes it a valuable intermediate in the synthesis of various pharmacologically relevant molecules, including potential drug candidates and bioactive agents.

The structure of 2-azido-2-(1,2-oxazol-3-yl)ethan-1-ol features a primary alcohol moiety at the terminal position of an ethyl chain, with an azido group attached to the second carbon atom. The oxazole ring is linked to this carbon, providing a heterocyclic framework that can interact with biological targets in diverse ways. This structural motif is particularly interesting because it combines the reactivity of azides with the stability and recognition properties of oxazole derivatives. Such combinations are often exploited in medicinal chemistry to enhance binding affinity and selectivity towards specific biological receptors.

In recent years, there has been a surge in research focused on oxazole-containing compounds due to their broad spectrum of biological activities. Oxazoles are heterocyclic compounds that exhibit notable properties as pharmacophores, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of an azido group into an oxazole framework introduces additional reactivity, allowing for further functionalization through processes such as click chemistry or transition-metal-catalyzed reactions. These attributes make 2-azido-2-(1,2-oxazol-3-yl)ethan-1-ol a promising building block for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in drug discovery and development. The azido functionality can be readily converted into other functional groups through cycloaddition reactions, such as the copper-catalyzed 1,3-dipolar cycloaddition with alkynes (Sonogashira coupling) or dienes (Diel-Alder reactions). Similarly, the primary alcohol can undergo various transformations, including esterification, etherification, or oxidation, depending on the synthetic goals. These transformations enable chemists to tailor the molecule’s properties for specific applications, whether it be improving solubility, enhancing metabolic stability, or increasing binding affinity.

Recent studies have highlighted the utility of azido-functionalized oxazole derivatives in medicinal chemistry. For instance, researchers have demonstrated that such compounds can act as scaffolds for small-molecule inhibitors targeting enzyme-catalyzed processes involved in disease pathways. The oxazole ring provides a rigid structure that can mimic natural substrates or transition states, while the azido group serves as a handle for further chemical manipulation. This combination has been particularly effective in developing inhibitors of kinases and other enzymes implicated in cancer and inflammation.

The synthesis of 2-azido-2-(1,2-oxazol-3-yl)ethan-1-ol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Typically, the synthesis begins with the preparation of a precursor containing both the ethyl chain and the oxazole ring. This precursor is then functionalized with an azido group through methods such as nucleophilic substitution or metal-catalyzed insertion reactions. The choice of synthetic route depends on factors such as cost-effectiveness, scalability, and environmental considerations. Advances in green chemistry have led to the development of more sustainable methods for introducing azido groups into molecules without generating significant waste.

In addition to its pharmaceutical applications, this compound has potential uses in materials science and chemical biology. The unique combination of functional groups makes it suitable for designing probes that can interact with biological systems in real-time. For example, fluorescent labeling strategies can be employed to track the localization and dynamics of proteins or other biomolecules in living cells. Similarly, photoaffinity labeling techniques can utilize the reactivity of azides to covalently bind target molecules at specific sites within a biological pathway.

The future prospects for 2-azido-2-(1,2-oxtaxol)-3yl)ethan-l ol are promising, given its versatility and synthetic accessibility. As research continues to uncover new biological targets and therapeutic strategies, compounds like this will play an increasingly important role in drug development pipelines. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize its potential by translating laboratory discoveries into clinical applications that benefit patients worldwide.